adenosine 5'-tetraphosphate
adenosine 5'-tetraphosphate
Adenosine tetraphosphate, also known as AP4 or atpp, belongs to the class of organic compounds known as purine ribonucleoside polyphosphates. These are purine ribobucleotides with polyphosphate (with 4 or more phosphate) group linked to the ribose moiety. Adenosine tetraphosphate is slightly soluble (in water) and an extremely strong acidic compound (based on its pKa). Adenosine tetraphosphate has been found in human spleen and placenta tissues. Within the cell, adenosine tetraphosphate is primarily located in the cytoplasm.
Adenosine 5'-(pentahydrogen tetraphosphate) is a purine ribonucleoside 5'-tetraphosphate having adenine as the nucleobase. It is an adenosine 5'-phosphate and a purine ribonucleoside 5'-tetraphosphate. It is a conjugate acid of an adenosine 5'-tetraphosphate(5-).
Adenosine 5'-(pentahydrogen tetraphosphate) is a purine ribonucleoside 5'-tetraphosphate having adenine as the nucleobase. It is an adenosine 5'-phosphate and a purine ribonucleoside 5'-tetraphosphate. It is a conjugate acid of an adenosine 5'-tetraphosphate(5-).
Brand Name:
Vulcanchem
CAS No.:
1062-98-2
VCID:
VC0089811
InChI:
InChI=1S/C10H17N5O16P4/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(17)6(16)4(28-10)1-27-33(21,22)30-35(25,26)31-34(23,24)29-32(18,19)20/h2-4,6-7,10,16-17H,1H2,(H,21,22)(H,23,24)(H,25,26)(H2,11,12,13)(H2,18,19,20)/t4-,6-,7-,10-/m1/s1
SMILES:
C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)O)N
Molecular Formula:
C10H17N5O16P4
Molecular Weight:
587.16 g/mol
adenosine 5'-tetraphosphate
CAS No.: 1062-98-2
Main Products
VCID: VC0089811
Molecular Formula: C10H17N5O16P4
Molecular Weight: 587.16 g/mol
| CAS No. | 1062-98-2 |
|---|---|
| Product Name | adenosine 5'-tetraphosphate |
| Molecular Formula | C10H17N5O16P4 |
| Molecular Weight | 587.16 g/mol |
| IUPAC Name | [[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [hydroxy(phosphonooxy)phosphoryl] hydrogen phosphate |
| Standard InChI | InChI=1S/C10H17N5O16P4/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(17)6(16)4(28-10)1-27-33(21,22)30-35(25,26)31-34(23,24)29-32(18,19)20/h2-4,6-7,10,16-17H,1H2,(H,21,22)(H,23,24)(H,25,26)(H2,11,12,13)(H2,18,19,20)/t4-,6-,7-,10-/m1/s1 |
| Standard InChIKey | WWMWAMFHUSTZTA-KQYNXXCUSA-N |
| Isomeric SMILES | C1=NC(=C2C(=N1)N(C=N2)[C@H]3[C@@H]([C@@H]([C@H](O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)O)N |
| SMILES | C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)O)N |
| Canonical SMILES | C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)O)N |
| Physical Description | Solid |
| Description | Adenosine tetraphosphate, also known as AP4 or atpp, belongs to the class of organic compounds known as purine ribonucleoside polyphosphates. These are purine ribobucleotides with polyphosphate (with 4 or more phosphate) group linked to the ribose moiety. Adenosine tetraphosphate is slightly soluble (in water) and an extremely strong acidic compound (based on its pKa). Adenosine tetraphosphate has been found in human spleen and placenta tissues. Within the cell, adenosine tetraphosphate is primarily located in the cytoplasm. Adenosine 5'-(pentahydrogen tetraphosphate) is a purine ribonucleoside 5'-tetraphosphate having adenine as the nucleobase. It is an adenosine 5'-phosphate and a purine ribonucleoside 5'-tetraphosphate. It is a conjugate acid of an adenosine 5'-tetraphosphate(5-). |
| Synonyms | adenosine 5'-tetraphosphate |
| PubChem Compound | 14003 |
| Last Modified | Nov 11 2021 |
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